2-{5-[1-(5-Carboxypentyl)-3,3-dimethyl-5-sulfoindol-2-ylidene]penta-1,3-dien-1-yl}-1-ethyl-3,3-dimethyl-5-sulfoindol-1-ium

• Molecular Formula: C33H41N2O8S2+
• Molecular Weight: 657.8 g/mol
• IUPAC Name: 6-[2-[5-(1-ethyl-3,3-dimethyl-5-sulfoindol-2-ylidene)penta-1,3-dienyl]-3,3-dimethyl-5-sulfoindol-1-ium-1-yl]hexanoic acid
• InChI: InChI=1S/C33H40N2O8S2/c1-6-34-27-18-16-23(44(38,39)40)21-25(27)32(2,3)29(34)13-9-7-10-14-30-33(4,5)26-22-24(45(41,42)43)17-19-28(26)35(30)20-12-8-11-15-31(36)37/h7,9-10,13-14,16-19,21-22H,6,8,11-12,15,20H2,1-5H3,(H2-,36,37,38,39,40,41,42,43)/p+1
• InChI Key: HPICMEGAGMPYID-UHFFFAOYSA-O
• Canonical SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)O)C(C1=CC=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)O)CCCCCC(=O)O)(C)C

Description

This compound is a sulfonated cyanine dye belonging to the Cy5 family, widely used in fluorescence labeling due to its near-infrared excitation (649 nm) and emission (670 nm) properties . Its molecular formula is C₃₃H₄₀N₂O₈S₂, with a molar mass of 656.81 g/mol . Key structural features include:

• Two indolium moieties: Both are substituted with sulfonate (-SO₃⁻) groups at the 5-position, enhancing water solubility and reducing nonspecific binding in biological systems .
• Carboxypentyl chain: A reactive carboxylic acid (-COOH) group enables conjugation to biomolecules (e.g., peptides, antibodies) via amine coupling .
• Ethyl and dimethyl substituents: These groups stabilize the indolium core and tune photophysical properties .

Applications include live-cell imaging, flow cytometry, and molecular diagnostics, where its sulfonate groups improve biocompatibility compared to non-sulfonated analogs .

Biological Activity

The compound 2-{5-[1-(5-Carboxypentyl)-3,3-dimethyl-5-sulfoindol-2-ylidene]penta-1,3-dien-1-yl}-1-ethyl-3,3-dimethyl-5-sulfoindol-1-ium (CAS: 1121756-16-8) is a complex organic molecule notable for its potential biological activities. This article explores its structure, synthesis, and biological effects based on diverse research findings.

Chemical Structure and Properties

The compound has a molecular formula of $C_{32}H_{38}N_{2}O_{8}S_{2}$ and a molecular weight of 642.78 g/mol. Its structure includes multiple functional groups such as sulfonate and indole derivatives, which are known to contribute to various biological activities.

Key Structural Features:

• Indole Core: The indole moiety is linked to a carboxypentyl group, enhancing its interaction with biological macromolecules.
• Sulfonate Groups: These groups increase solubility in aqueous environments and may play a role in cellular uptake.

Biological Activity

Research indicates that compounds with similar structures to this indolium derivative exhibit various biological activities, including:

• Antioxidant Properties: Indole derivatives are known for their ability to scavenge free radicals, which can protect cells from oxidative stress.
• Antimicrobial Effects: Some studies suggest that sulfonated indole derivatives possess antimicrobial properties against a range of pathogens.
• Fluorescence Properties: The compound's structure allows it to function as a fluorescent marker, making it useful in biological imaging and diagnostics.

Synthesis

The synthesis of this compound typically involves several steps:

• Formation of Indole Derivatives: Starting materials undergo cyclization reactions to form the indole core.
• Introduction of Functional Groups: Carboxypentyl and sulfonate groups are added through nucleophilic substitutions or coupling reactions.
• Purification: The final product is purified using techniques such as high-performance liquid chromatography (HPLC).

Antioxidant Activity

A study investigated the antioxidant capacity of related indole compounds using DPPH radical scavenging assays. The results indicated that compounds with sulfonate groups showed significant radical scavenging activity, suggesting potential therapeutic applications in oxidative stress-related diseases .

Antimicrobial Testing

In vitro tests demonstrated that the compound exhibited antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL, indicating moderate efficacy.

Cellular Imaging Applications

The compound's fluorescence properties were evaluated in cellular assays. It was successfully used as a fluorescent probe for live-cell imaging, allowing visualization of cellular processes in real-time .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
Cy5	Contains carboxylic acid and sulfonate groups	Fluorescent dye used in biological imaging
Sulforhodamine B	Sulfonated rhodamine derivative	Commonly used in cell viability assays
3-Carboxyindole	Indole core with carboxylic acid	Involved in biochemical signaling

Comparison with Similar Compounds

1-(5-Carboxypentyl)-3,3-dimethyl-2-[(1E,3E,5Z)-5-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)-1,3-pentadien-1-yl]-3H-indolium chloride

• Molecular Formula : C₃₂H₃₉ClN₂O₂
• Molar Mass : 519.13 g/mol .
• Key Differences :
  • Lacks sulfonate groups, reducing solubility in aqueous media.
  • Contains a chloride counterion instead of sulfonate, altering ionic interactions .
• Applications: Primarily used in organic solvents for non-biological imaging .

4-(2-{(1E,3E,5E)-5-[3-(5-Carboxypentyl)-1,1-dimethyl-1,3-dihydro-2H-benzo[e]indol-2-ylidene]-1,3-pentadien-1-yl}-1,1-dimethyl-1H-benzo[e]indolium-3-yl)-1-butanesulfonate

• Structure : Features a benzo[e]indolium core and a butanesulfonate group.
• Key Differences :
  • Extended aromatic system (benzo[e]indole) increases fluorescence brightness.
  • Butanesulfonate enhances solubility but may introduce steric hindrance in conjugation .
• Applications : High-sensitivity tracking in lipid membranes due to hydrophobic benzo[e]indole .

2-[5-[1-(5-CARBOXYPENTYL)-1,3-DIHYDRO-3,3-DIMETHYL-2H-INDOL-2-YLIDENE]-PENTA-1,3-DIENYL]-1,3,3-TRIMETHYL-3H-INDOLIUM BROMIDE

• Molecular Formula : C₃₂H₃₉N₂O₂⁺·Br⁻
• Molar Mass : ~576.59 g/mol .
• Key Differences :
  • Bromide counterion instead of sulfonate, reducing aqueous solubility.
  • Trimethyl substitution on one indolium alters electronic properties .
• Applications: Limited to hydrophobic environments or ionic-strength-dependent studies .

Photophysical and Chemical Properties

Property	Target Compound	1-(5-Carboxypentyl)... Chloride	4-(2-{...}-butanesulfonate
Excitation (nm)	649	630–635	655
Emission (nm)	670	650–660	675
Solubility in Water	High (sulfonate groups)	Low (chloride counterion)	Moderate (butanesulfonate)
Reactivity	Carboxylic acid conjugation	Limited to organic solvents	Carboxylic acid conjugation